N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)cyclopropanecarboxamide

• IUPAC Name: N-[3-fluoro-4-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C21H24FN3O3S/c1-15-2-7-18(8-3-15)29(27,28)25-12-10-24(11-13-25)20-9-6-17(14-19(20)22)23-21(26)16-4-5-16/h2-3,6-9,14,16H,4-5,10-13H2,1H3,(H,23,26)
• InChI Key: IVDKKDIQEQUJCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=C(C=C(C=C3)NC(=O)C4CC4)F
• Molecular Formula: C21H24FN3O3S
• Molecular Weight: 417.5 g/mol

Description

“N-(3-fluoro-4-{4-[(4-methylphenyl)sulfonyl]piperazino}phenyl)cyclopropanecarboxamide” is a chemical compound. It is also known as "N-{3-fluoro-4-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]phenyl}cyclopropanecarboxamide".

Scientific Research Applications

Fluorinated Derivatives Synthesis

Researchers have synthesized fluorinated derivatives of related compounds to explore their biological properties. For example, the development of fluorine-18-labeled 5-HT1A antagonists involved synthesizing derivatives using various acids. These compounds were radiolabeled with fluorine-18 for potential applications in imaging serotonin receptors, demonstrating significant pharmacokinetic properties and specific binding ratios in vivo studies (Lang et al., 1999).

Photochemical Studies

The photochemical behavior of related fluoroquinolones has been investigated to understand their stability and degradation pathways under light exposure. For instance, the study on ciprofloxacin's photochemistry in aqueous solutions revealed insights into its substitution and degradation processes, which are critical for assessing the environmental fate of such compounds (Mella et al., 2001).

Automated Synthesis Techniques

Advancements in automated synthesis techniques have been explored for compounds like [(18)F]FCWAY, demonstrating improvements in radiochemical yields, chemical purity, and the minimization of chemical impurities. These developments enhance the practicality and effectiveness of synthesizing radiolabeled compounds for clinical and research purposes (Vuong et al., 2007).

Antibacterial Activity Studies

Novel quinolones and their derivatives have been synthesized to evaluate their antibacterial activities. The structural variations and pharmacological assessments aim to identify compounds with superior efficacy against various bacterial strains. Research in this area contributes to the development of new antibiotics to combat resistant bacterial infections (Ziegler et al., 1990).

Advanced Oxidation Processes

The degradation kinetics and mechanisms of fluoroquinolone antibiotics using sulfate radical-based advanced oxidation processes have been studied. Understanding these processes is crucial for developing effective remediation technologies for pollutants in water bodies (Jiang et al., 2016).